Cas no 81202-08-6 (L-Threonine-13C)

L-Threonine-13C structure
L-Threonine-13C structure
Product name:L-Threonine-13C
CAS No:81202-08-6
MF:C4H9NO3
MW:120.111816167831
CID:986490
PubChem ID:16217531

L-Threonine-13C Chemical and Physical Properties

Names and Identifiers

    • L-Threonine-13C
    • (2S,3R)-2-amino-3-hydroxybutanoic acid
    • L-Threonine-1-13C, S & P tested, 99 atom % 13C, 97% (CP)
    • (2S,3R)-2-amino-3-hydroxy(113C)butanoic acid
    • DTXSID40584435
    • L-Threonine-1-13C, 99 atom % 13C, 97% (CP)
    • 81202-08-6
    • L-(1-~13~C)Threonine
    • (2S,3R)-2-amino-3-hydroxybutanoic acid-1-13C
    • Inchi: InChI=1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3+/m1/s1/i4+1
    • InChI Key: AYFVYJQAPQTCCC-KOYMSRBASA-N
    • SMILES: CC(C(C(=O)O)N)O

Computed Properties

  • Exact Mass: 120.06159798g/mol
  • Monoisotopic Mass: 120.06159798g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 93.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 83.6Ų

L-Threonine-13C Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T405502-50mg
L-Threonine-13C
81202-08-6
50mg
$ 7600.00 2023-09-05
TRC
T405502-25mg
L-Threonine-13C
81202-08-6
25mg
$3766.00 2023-05-17

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